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Compound of Interest

Compound Name: ML 145

Cat. No.: B1139099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML145 is a potent and selective antagonist of the G protein-coupled receptor 35 (GPR35), with

an IC50 of 20.1 nM.[1] It is a valuable tool for studying the physiological and pathological roles

of GPR35, a receptor implicated in various inflammatory diseases, cardiovascular conditions,

and cancer.[2][3][4] Proper preparation of ML145 stock solutions is critical for obtaining

accurate and reproducible experimental results. This document provides detailed protocols for

preparing a 10 mM stock solution of ML145 in dimethyl sulfoxide (DMSO), along with

application notes for its use in cell-based assays.

Data Presentation
Physicochemical Properties of ML145

Property Value Reference

Chemical Formula C24H22N2O5S2 [5]

Molecular Weight 482.57 g/mol

Appearance Solid powder

Solubility in DMSO 10 mM

Purity ≥98% (HPLC)
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Recommended Storage Conditions
Form

Storage
Temperature

Duration Reference

Solid Powder -20°C 12 Months

4°C 6 Months

In Solvent (DMSO) -80°C 6 Months

-20°C 1 Month

Note: For long-term storage, it is recommended to store ML145 as a solid powder. Once

dissolved in DMSO, it is advisable to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML145 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML145 in DMSO.

Materials:

ML145 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Safety Precautions: Handle ML145 and DMSO in a well-ventilated area, preferably a

chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves.

Weighing ML145: Carefully weigh out 4.83 mg of ML145 powder using a calibrated analytical

balance. The calculation is as follows:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 482.57 g/mol = 0.0048257 g = 4.83 mg

Dissolution: Transfer the weighed ML145 powder into a sterile, light-protecting

microcentrifuge tube. Add 1 mL of anhydrous DMSO to the tube.

Mixing: Tightly cap the tube and vortex at a high speed for 1-2 minutes, or until the powder is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles. The solution should be clear.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile, light-protecting microcentrifuge tubes. Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the serial dilution of the 10 mM ML145 stock solution to prepare

working solutions for treating cells in culture. It is crucial to maintain a final DMSO

concentration below 0.5% in the cell culture medium to avoid solvent-induced cytotoxicity.

Materials:

10 mM ML145 stock solution in DMSO

Sterile cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or a 96-well plate for dilutions
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Pipettes and sterile filter tips

Procedure:

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes

and to minimize the risk of compound precipitation, it is good practice to first prepare an

intermediate dilution. For example, to prepare a 1 mM intermediate stock:

Dilute the 10 mM stock solution 1:10 in cell culture medium (e.g., add 10 µL of 10 mM

ML145 to 90 µL of medium).

Final Working Solution Preparation: Prepare the final working solutions by further diluting the

stock or intermediate solution in pre-warmed cell culture medium. The example below details

the preparation of a 10 µM working solution from the 10 mM stock.

Calculation: To achieve a 1:1000 dilution, add 1 µL of the 10 mM ML145 stock solution to

999 µL of cell culture medium. This will result in a final ML145 concentration of 10 µM and

a final DMSO concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used to prepare the highest concentration of the ML145 working

solution. For the example above, the vehicle control would be 1 µL of DMSO in 999 µL of

medium (0.1% DMSO).

Application to Cells: Remove the existing medium from the cells and replace it with the

prepared working solutions (or vehicle control). Ensure gentle mixing.
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ML145 Mechanism of Action
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Caption: ML145 antagonizes GPR35, inhibiting downstream signaling pathways.
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Experimental Workflow: Cell-Based Assay
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Caption: General workflow for using ML145 in cell-based assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.researchgate.net/figure/Inflammation-related-downstream-pathways-of-GPR35-A-G-proteins-interacting-with-GPR35_fig1_375695596
https://www.researchgate.net/figure/Speculative-summary-on-the-mechanism-of-GPR35-and-its-antagonist-on-CRC-cells-GPR35_fig10_369961883
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11793123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11793123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687457/
https://www.benchchem.com/product/b1139099#preparing-ml-145-stock-solution-in-dmso
https://www.benchchem.com/product/b1139099#preparing-ml-145-stock-solution-in-dmso
https://www.benchchem.com/product/b1139099#preparing-ml-145-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

